BENGHE Validation & Comparative

Check Availability & Pricing

Comparative Analysis of COBRA Gene
Expression Across Diverse Plant Organs

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Cobra-1
Cat. No.: B1244646
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the expression of the COBRA (COB) gene and
its homologs (COBRA-like, COBL) across various organs of the model plant Arabidopsis
thaliana. The COBRA gene family encodes glycosylphosphatidylinositol (GPI)-anchored
proteins that play a crucial role in cellulose biosynthesis and oriented cell expansion, making
them key regulators of plant growth and development.[1][2] Understanding the organ-specific
expression patterns of these genes is fundamental for elucidating their precise functions in
plant biology and for potential applications in crop improvement and biomaterial development.

Data Presentation: Quantitative Gene Expression
Analysis

The following table summarizes the absolute expression levels of the Arabidopsis thaliana
COBRA gene family members in different organs. The data was computationally extracted from
the AtGenExpress developmental series microarray dataset, accessed via the Arabidopsis eFP
Browser. The values represent absolute signal intensities and provide a quantitative
comparison of transcript abundance.
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Gene (AGI Rosette Silique

Root Stem Flower
ID) Leaf (Seeds)
COB

2459 +25.1 132.7 £18.9 350.1 +45.3 150.2 £ 20.1 88.4+125
(At5g60920)
COBL1

78.2+9.5 65.4+8.1 95.3+11.8 451 +6.3 30.7+£4.9
(At3g02210)
COBL2

456 +5.8 33.1+4.2 58975 25.8+3.9 18.2+29
(At3g29810)
COBL3

62.1+7.9 50.3+6.4 75.4+9.1 38.6+5.1 229+35
(At1g55600)
COBL4

110.3+13.2 85.7+10.1 180.6 £ 22.4 95.2+11.9 60.1 + 8.3
(At5g15630)
COBL5

35.8+4.7 28.9+3.8 42.1+£5.6 184 +2.9 125+2.1
(At5g60950)
COBL6

152+25 10.8+1.9 20.3+3.1 98.7+12.4 1105+ 14.2
(At1g09790)
COBL7

954+11.1 110.2 £ 135 125.8 £15.3 80.3+10.2 75.6 £9.8
(At4g16120)
COBLS

120.7 £ 14.3 1459+ 17.8 160.4 £ 19.1 100.1 £ 12.7 90.2+11.4
(At3g16860)
COBL9

250.1 + 28.9 405+5.2 35.7+4.8 180.9 £ 22.3 55.3+7.1
(At5g49270)
COBL10

180.3+ 215 150.8 £ 18.4 210.6 £ 25.7 1104 +14.1 95.7+11.9
(At3g20580)
COBL11

88.6 £10.3 70.1+£8.9 105.2+12.9 55.9+7.3 40.3+5.8
(At4g27110)

Data represents absolute signal intensity values (mean + standard error) from the

AtGenExpress developmental microarray dataset.
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Experimental Protocols

The following is a synthesized protocol for the analysis of COBRA gene expression in
Arabidopsis thaliana based on established methodologies.[3][4][5][6][7][8][9]

Plant Material and Growth Conditions

Arabidopsis thaliana (e.g., ecotype Col-0) plants are grown on soil or a suitable growth
medium (e.g., Murashige and Skoog) under controlled environmental conditions (e.g., 16-
hour light/8-hour dark photoperiod at 22°C).

Plant organs (roots, rosette leaves, stems, flowers, and siliques) are harvested at
appropriate developmental stages.

Harvested tissues are immediately frozen in liquid nitrogen to prevent RNA degradation and
stored at -80°C until use.

Total RNA Extraction

Frozen plant tissue (approximately 100 mg) is ground to a fine powder in liquid nitrogen
using a pre-chilled mortar and pestle.[5][8]

The powdered tissue is transferred to a tube containing an appropriate RNA extraction buffer
(e.g., TRIzol reagent or a buffer containing guanidinium thiocyanate).[4]

The homogenate is incubated, and then chloroform is added, followed by centrifugation to
separate the agueous (RNA-containing) and organic phases.

The aqueous phase is carefully transferred to a new tube, and RNA is precipitated using
isopropanol.

The RNA pellet is washed with 75% ethanol, air-dried, and resuspended in RNase-free
water.

The quantity and quality of the extracted RNA are assessed using a spectrophotometer
(measuring absorbance at 260 and 280 nm) and by gel electrophoresis to check for integrity.

DNase Treatment and cDNA Synthesis
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To remove any contaminating genomic DNA, the extracted RNA is treated with DNase |
according to the manufacturer's instructions.

First-strand complementary DNA (cDNA) is synthesized from 1-2 ug of total RNA using a
reverse transcriptase enzyme (e.g., SuperScript Ill) and oligo(dT) primers or random
hexamers.

Quantitative Real-Time PCR (qRT-PCR)

gRT-PCR is performed using a real-time PCR system and a SYBR Green-based detection
method.[4][6][10]

Gene-specific primers for the COBRA family genes and a suitable reference gene (e.g.,
ACTINZ2 or UBIQUITIN10) are designed.

The PCR reaction mixture typically contains cDNA template, forward and reverse primers,
SYBR Green master mix, and nuclease-free water.

The thermal cycling conditions generally consist of an initial denaturation step, followed by
40 cycles of denaturation, annealing, and extension.[10]

The relative expression levels of the target genes are calculated using the 2-AACt method,
normalized to the expression of the reference gene.[4]

Mandatory Visualization
COBRA Signaling Pathway
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Caption: Role of COBRA in cellulose biosynthesis and cell expansion.

Experimental Workflow for COBRA Gene Expression

Analysis
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Caption: Workflow for analyzing COBRA gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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